Cas no 1156825-00-1 (2-Ethylmorpholine-4-sulfonyl chloride)

• Product Name: 2-Ethylmorpholine-4-sulfonyl chloride
• CAS No: 1156825-00-1
• MF: C₆H₁₂ClNO₃S
• MW: 213.682379722595
• MDL: MFCD12139210
• CID: 5242295
• PubChem ID: 43562562
• Update Time: 2026-03-08

2-Ethylmorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethylmorpholine-4-sulfonyl chloride
• 2-ethylmorpholine-4-sulfonylchloride
• 4-Morpholinesulfonyl chloride, 2-ethyl-
• 2-Ethylmorpholine-4-sulfonyl chloride

• MDL： MFCD12139210
• Inchi： 1S/C6H12ClNO3S/c1-2-6-5-8(3-4-11-6)12(7,9)10/h6H,2-5H2,1H3
• InChI Key： UQTHAOJYYJWWOK-UHFFFAOYSA-N
• SMILES： ClS(N1CCOC(CC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Ethylmorpholine-4-sulfonyl chloride

2-Ethylmorpholine-4-sulfonyl chloride (CAS No. 1156825-00-1): An Overview of Its Properties and Applications

2-Ethylmorpholine-4-sulfonyl chloride (CAS No. 1156825-00-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethylmorpholine moiety and a sulfonyl chloride functional group. These features endow it with a range of chemical properties that make it valuable for various applications, particularly in the synthesis of complex molecules and drug development.

The molecular formula of 2-Ethylmorpholine-4-sulfonyl chloride is C₉H₁₄ClNO₃S, and its molecular weight is 243.73 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent reagent for the synthesis of sulfonamides, which are important intermediates in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

In recent years, there has been a surge in research focusing on the use of 2-Ethylmorpholine-4-sulfonyl chloride in the development of novel drugs. One notable application is in the synthesis of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors for protein kinases, which are key targets in cancer therapy. The researchers demonstrated that derivatives of 2-Ethylmorpholine-4-sulfonyl chloride exhibited high selectivity and efficacy against specific kinases, making them promising candidates for further clinical development.

Beyond its role in drug discovery, 2-Ethylmorpholine-4-sulfonyl chloride has also found applications in materials science. Its ability to form stable sulfonamide bonds has been exploited in the synthesis of polymers with enhanced mechanical and thermal properties. A recent study published in Macromolecules reported the use of this compound to create copolymers with improved biocompatibility and degradation rates, which are crucial for biomedical applications such as tissue engineering and drug delivery systems.

The synthetic versatility of 2-Ethylmorpholine-4-sulfonyl chloride is further enhanced by its compatibility with a wide range of functional groups. This property allows chemists to tailor its reactivity to specific needs, making it a valuable tool in both academic and industrial settings. For example, researchers at a leading pharmaceutical company have utilized this compound to develop new methods for the selective functionalization of complex organic molecules, thereby streamlining the drug discovery process.

In terms of safety and handling, it is important to note that 2-Ethylmorpholine-4-sulfonyl chloride should be used with appropriate precautions due to its reactivity. It is recommended to handle this compound under inert conditions and to use personal protective equipment (PPE) such as gloves and goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of 2-Ethylmorpholine-4-sulfonyl chloride has also been a subject of interest. Studies have shown that while the compound itself is not highly toxic, its breakdown products can have varying environmental effects. Therefore, it is crucial to implement best practices for waste management and disposal to minimize any potential environmental impact.

In conclusion, 2-Ethylmorpholine-4-sulfonyl chloride (CAS No. 1156825-00-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an indispensable reagent in synthetic chemistry, drug discovery, materials science, and beyond. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.